Cas no 2229184-93-2 (1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol
• CAS No: 2229184-93-2
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 6083656
• PubChem ID: 165709115
• Update Time: 2025-05-24

1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol
• 1-(6-bromopyridin-3-yl)-2-fluoroethanol
• EN300-1906167
• 2229184-93-2

• Inchi： 1S/C7H7BrFNO/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4,6,11H,3H2
• InChI Key： GKMMVJIPOVTBCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CF)O

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol

1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-ol: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2229184-93-2) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to as 6-bromo-pyridin-3-yl ethanol derivative, has garnered attention in recent years due to its unique structure and potential in various chemical synthesis pathways. The molecule's structure, comprising a pyridine ring substituted with bromine and a fluoroethanol group, makes it a versatile building block in organic synthesis.

The synthesis of 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol typically involves multi-step reactions, often leveraging palladium-catalyzed coupling reactions or nucleophilic substitution mechanisms. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, a development that aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in its role as an intermediate in pharmaceutical chemistry. The pyridine moiety is known for its pharmacological activity, and the presence of both bromine and fluorine atoms introduces additional functional groups that can be further modified to create bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them candidates for drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic systems for olefin polymerization and other industrial processes. Recent research has focused on optimizing these complexes to improve their catalytic efficiency and selectivity, which could pave the way for more sustainable manufacturing practices.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize green chemistry principles, understanding the biodegradation pathways and toxicity profiles of 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-ol becomes crucial. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further investigations are needed to assess its long-term ecological effects.

In conclusion, 1-(6-bromopyridin-3-yl)-2-fluoroethan-1--ol (CAS No. 2229184